
physical and chemical properties of 5-Bromo-6-
methylpyridin-3-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-6-methylpyridin-3-ol

Cat. No.: B176030 Get Quote

In-Depth Technical Guide: 5-Bromo-6-
methylpyridin-3-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-6-methylpyridin-3-ol is a halogenated pyridine derivative. Compounds of this class

are of interest in medicinal chemistry and materials science due to the influence of the bromine

and methyl substituents on the electronic properties and biological activity of the pyridine ring.

This document provides a summary of the available physical, chemical, and safety data for 5-
Bromo-6-methylpyridin-3-ol. Due to the limited availability of public domain experimental

data, some of the presented information is based on predictions and data from commercial

suppliers.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 5-Bromo-6-
methylpyridin-3-ol is presented in Table 1.

Table 1: Physicochemical Data for 5-Bromo-6-methylpyridin-3-ol
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Property Value Source

IUPAC Name 5-bromo-6-methylpyridin-3-ol [1]

CAS Number 186593-45-3 [2]

Molecular Formula C₆H₆BrNO [2]

Molecular Weight 188.02 g/mol [1]

Physical Form Solid [2]

Boiling Point (Predicted) 328.2 ± 37.0 °C at 760 mmHg [2]

Melting Point Data not available

Solubility Data not available

pKa Data not available

InChI Key
PMNMAKBXPOIUNH-

UHFFFAOYSA-N
[2]

SMILES CC1=C(Br)C=C(O)C=N1 [3]

Spectral Data
Detailed experimental spectral data for 5-Bromo-6-methylpyridin-3-ol is not readily available

in the public domain. Commercial suppliers may provide this data upon request.[4] Predicted

mass spectrometry data is available and suggests the following adducts.[3]

Table 2: Predicted Mass Spectrometry Data

Adduct m/z

[M+H]⁺ 187.97057

[M+Na]⁺ 209.95251

[M-H]⁻ 185.95601

Synthesis and Purification
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A detailed, peer-reviewed experimental protocol for the synthesis of 5-Bromo-6-
methylpyridin-3-ol could not be located in the public literature. The synthesis of related

brominated methylpyridines often involves the bromination of the corresponding methylpyridine

precursor, followed by functional group manipulations to introduce the hydroxyl group. A

potential generalized synthetic workflow is illustrated below.

General Synthetic and Purification Workflow

Starting Material
(e.g., 6-methylpyridin-3-ol)

Bromination
(e.g., NBS, Br2)

Crude Product

Purification
(e.g., Recrystallization, Chromatography)

Pure 5-Bromo-6-methylpyridin-3-ol

Characterization
(NMR, MS, IR, MP)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 5-Bromo-6-
methylpyridin-3-ol.

Biological Activity
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There is no specific information available in the public domain regarding the biological activity

or signaling pathways associated with 5-Bromo-6-methylpyridin-3-ol. However, substituted

pyridine derivatives are known to exhibit a wide range of biological activities. The logical

workflow for investigating the biological activity of a novel compound like 5-Bromo-6-
methylpyridin-3-ol is outlined below.

Biological Activity Screening Workflow

Compound Synthesis
and Purification

In Vitro Screening
(e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Lead Optimization

In Vivo Studies
(Animal Models)

Preclinical Development
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Caption: A typical workflow for the evaluation of the biological activity of a new chemical entity.

Safety Information
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5-Bromo-6-methylpyridin-3-ol is classified as harmful and an irritant. The following hazard

and precautionary statements are associated with this compound.[2]

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Conclusion
5-Bromo-6-methylpyridin-3-ol is a chemical compound with potential applications in research

and development. This guide provides a summary of the currently available information.

Further experimental work is required to fully characterize its physical, chemical, and biological

properties. Researchers are advised to consult the Material Safety Data Sheet (MSDS) before

handling this compound and to perform their own analytical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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